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Compound of Interest

Compound Name: Iminoglutarate

Cat. No.: B1219421

Essential Safety and Handling Guide for
Iminoglutarate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Iminoglutarate. The following procedures are based
on general laboratory safety standards and should be supplemented by a comprehensive, site-
specific risk assessment and consultation with your institution's Environmental Health and
Safety (EHS) department.

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for Iminoglutarate is not readily available in the
public domain, a product containing it is classified as harmful if swallowed, causing skin and
eye irritation, and potentially causing respiratory irritation.[1] Therefore, it is imperative to
handle Iminoglutarate with appropriate caution.

Precautionary Statements:
e Avoid breathing dust.[1]
e Wash skin thoroughly after handling.[1]

» Do not eat, drink, or smoke when using this product.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1219421?utm_src=pdf-interest
https://www.benchchem.com/product/b1219421?utm_src=pdf-body
https://www.benchchem.com/product/b1219421?utm_src=pdf-body
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.benchchem.com/product/b1219421?utm_src=pdf-body
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

Store locked up.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to select the appropriate PPE for any given task.[2]
At a minimum, the following PPE is recommended when handling Iminoglutarate in a
laboratory setting:
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side-
shields, or safety goggles. A
face shield should be worn in
addition to safety glasses or
goggles when there is a splash
hazard.[2][3]

To protect against splashes of
chemicals that can cause

serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A lab coat or
gown should be worn to
protect skin and street
clothing.[3]

To prevent skin contact, which

may cause skin irritation.[1]

Respiratory Protection

Use a properly fitted respirator
when engineering controls are
not sufficient to control
airborne exposure. The type of
respirator will depend on the
concentration and type of

airborne substance.[4]

To prevent inhalation of dust or
aerosols, which may cause

respiratory irritation.[1]

Footwear

Closed-toe shoes that cover
the entire foot.[2][5]

To protect feet from spills and

falling objects.

Safe Handling and Operational Plan

Engineering Controls:

e Handle Iminoglutarate in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[6]

Work Practices:

» Avoid the formation of dust and aerosols.[6]

» Wash hands thoroughly with soap and water after handling.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.researchgate.net/publication/19817326_Mechanism_of_formation_of_bound_a-iminoglutarate_from_a-ketoglutarate_in_the_glutamate_dehydrogenase_reaction_A_chemical_basis_for_ammonia_recognition
https://pmc.ncbi.nlm.nih.gov/articles/PMC3646986/
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://pmc.ncbi.nlm.nih.gov/articles/PMC3646986/
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://pubchem.ncbi.nlm.nih.gov/compound/Iminoglutarate
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.researchgate.net/publication/19817326_Mechanism_of_formation_of_bound_a-iminoglutarate_from_a-ketoglutarate_in_the_glutamate_dehydrogenase_reaction_A_chemical_basis_for_ammonia_recognition
https://ors.od.nih.gov/sr/dohs/Documents/occupational-exposure-limits-for-chemicals.pdf
https://www.benchchem.com/product/b1219421?utm_src=pdf-body
https://www.abbott.com/en-us/products-solutions/msds
https://www.abbott.com/en-us/products-solutions/msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Remove contaminated clothing and wash it before reuse.[1]

Emergency Procedures

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.

For a large spill, it may be necessary to suppress gases, vapors, or mists with a water spray
jet.[1]

Prevent the spilled material from entering drains or waterways.[7]
Clean the spill area with a suitable solvent and then wash with soap and water.

Dispose of all contaminated materials as hazardous waste.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]
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Caption: Workflow for responding to an Iminoglutarate spill.
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Disposal Plan

All Iminoglutarate waste and contaminated materials should be disposed of as hazardous
chemical waste.

o Collection: Collect waste in a clearly labeled, sealed, and compatible container.

o Labeling: The label should include "Hazardous Waste," the full chemical name
(Iminoglutarate), and any known hazards.

o Storage: Store the waste container in a designated satellite accumulation area.

» Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed
hazardous waste disposal company.[8] Do not pour Iminoglutarate down the drain.[6]

Quantitative Data

Specific occupational exposure limits (OELSs) for Iminoglutarate have not been established by
major regulatory bodies. The following data is available from PubChem:

Property Value Source

Molecular Formula C5H5N0O4-2 PubChem[9]
Molecular Weight 143.10 g/mol PubChem[9]
CAS Number 23648-80-8 PubChem[9]

Note: In the absence of established OELSs, it is crucial to adhere to the principles of ALARA (As
Low As Reasonably Achievable) for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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